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Compound of Interest

Compound Name:
Gossypetin 3-sophoroside-8-

glucoside

Cat. No.: B14084613 Get Quote

Gossypetin 3-sophoroside-8-glucoside: A
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Gossypetin 3-sophoroside-8-
glucoside, focusing on its chemical properties and the extensive biological activities of its

aglycone, gossypetin. While detailed experimental data on Gossypetin 3-sophoroside-8-
glucoside is limited, the therapeutic potential of gossypetin offers valuable insights for

research and drug development.

Compound Profile: Gossypetin 3-sophoroside-8-
glucoside
Gossypetin 3-sophoroside-8-glucoside is a flavonol glycoside that has been isolated from

the aerial parts of Equisetum hyemale L.
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Property Value

Molecular Formula C33H40O23

Molecular Weight 804.66 g/mol

CAS Number 77306-93-5

Class Flavonol Glycoside

Biological Activities and Therapeutic Potential of
Gossypetin (Aglycone)
The majority of current research has focused on the biological effects of gossypetin, the

aglycone of Gossypetin 3-sophoroside-8-glucoside. Gossypetin has demonstrated

significant potential in several therapeutic areas, including neurodegenerative diseases,

oncology, and inflammatory disorders.

Neuroprotective Effects in Alzheimer's Disease
Recent studies have highlighted gossypetin as a promising candidate for the treatment of

Alzheimer's disease. The primary mechanism involves the enhanced clearance of amyloid-beta

(Aβ) plaques, a hallmark of the disease.

Mechanism of Action: Gossypetin has been shown to improve the spatial learning and

memory in animal models of Alzheimer's disease by increasing the phagocytic activity of

microglia against Aβ. It also induces transcriptomic changes in various microglial

subpopulations, including disease-associated microglia, and increases the population of

MHC II+ microglia, while reducing gliosis.

Anti-Cancer Activity
Gossypetin exhibits potent anti-proliferative and pro-apoptotic effects in various cancer cell

lines, particularly in osteosarcoma.

Mechanism of Action: Gossypetin's anti-cancer activity is mediated through the induction of

apoptosis via the intrinsic pathway. This involves the upregulation of the pro-apoptotic protein

Bax and the enhancement of caspase-3 activity. Furthermore, gossypetin has been observed
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to reduce the autocrine production of pro-inflammatory cytokines such as IL-6, IL-1β, and IL-

12p70 by cancer cells, which are known to play a role in carcinogenesis and metastasis.

Antioxidant and Anti-inflammatory Properties
Gossypetin is a potent antioxidant, a property attributed to its hexahydroxyflavone structure.

This antioxidant capacity is fundamental to its protective effects against various pathologies.

Quantitative Data: The antioxidant activity of gossypetin and its derivatives has been

quantified in various assays. For instance, a study on gossypetin-3'-O-glucoside, an isomer

of gossypitrin, demonstrated significant radical scavenging activity.

Compound Assay Result

Gossypetin-3'-O-glucoside DPPH radical scavenging EC50: 0.11 mg/L

Experimental Protocols
While specific experimental protocols for Gossypetin 3-sophoroside-8-glucoside are not

readily available, the methodologies used to evaluate its aglycone, gossypetin, provide a solid

foundation for future research.

In Vivo Alzheimer's Disease Model
Animal Model: 5xFAD transgenic mice are commonly used as a model for Alzheimer's

disease.

Treatment: Gossypetin is administered via intragastric administration for a period of 13

weeks.

Behavioral Tests: Spatial learning and memory are assessed using the Y-maze and Morris

Water Maze tests.

Histological and Biochemical Analysis: Following sacrifice, the hippocampus and cortex are

dissected for analysis of Aβ deposition.

Single-Cell RNA Sequencing (scRNA-seq): Tissues are dissociated into single cells to

analyze the transcriptome of microglial populations.
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In Vitro Anti-Cancer Assays
Cell Lines: Human osteosarcoma cell lines (e.g., MG-63, Saos-2, HOS, and 143B) are used.

Cell Viability and Growth Assays: Cells are incubated with varying concentrations of

gossypetin, and viability is assessed using assays such as the WST-8 assay.

Apoptosis Analysis: The induction of apoptosis is determined by measuring the expression of

pro-apoptotic proteins like Bax via Western blot and the activity of caspase-3.

Cytokine Production Measurement: The levels of pro-inflammatory cytokines in the cell

culture supernatant are quantified using ELISA.

Visualized Pathways and Workflows
To facilitate a deeper understanding of the mechanisms of action and experimental designs,

the following diagrams are provided.
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Caption: Apoptotic signaling pathway induced by gossypetin in osteosarcoma cells.
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Caption: Experimental workflow for evaluating gossypetin in an Alzheimer's disease model.

Conclusion
Gossypetin 3-sophoroside-8-glucoside is a naturally occurring flavonol glycoside. While

direct research on this specific compound is in its early stages, the extensive studies on its

aglycone, gossypetin, reveal a molecule with significant therapeutic promise. The potent

neuroprotective, anti-cancer, and anti-inflammatory activities of gossypetin warrant further

investigation into the pharmacological profile of Gossypetin 3-sophoroside-8-glucoside,

which may offer advantages in terms of bioavailability and delivery. This technical guide serves

as a foundational resource to stimulate and guide future research in this promising area.
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To cite this document: BenchChem. [Gossypetin 3-sophoroside-8-glucoside molecular
weight and formula.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14084613#gossypetin-3-sophoroside-8-glucoside-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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